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Thermal Stability & Performance Data

The thermal stabilization effectiveness of different tin neodecanoates in PVC follows this order: Dioctyltin >

Dibutyltin > Dimethyltin dineodecanoate [1].

The table below summarizes quantitative data on the thermal performance of various tin neodecanoates,

based on Congo red tests and thermal aging tests [1].

Stabilizer
Type

Specific
Compound

Congo Red
Test (180°C)

Thermal Aging
Time (190°C) to
Discolor

Optimal Ratio in 3-
Component System
(Tin:CaSt2:ZnSt2)

Dimethyltin
(DMTDN)

Dimethyltin
Dineodecanoate

Shortest
stability time

Shortest time 5:4:1 (e.g., MTN5-C4Z1)

Dibutyltin
(DBTDN)

Dibutyltin
Dineodecanoate

Intermediate
stability time

Intermediate
time

5:4:1 (e.g., BTN5-C4Z1)

Dioctyltin
(DOTDN)

Dioctyltin
Dineodecanoate

Longest
stability time

Longest time 5:4:1 (e.g., OTN5-C4Z1)

Calcium-
Zinc (Ca/Zn)

CaSt2 & ZnSt2
mixture (reference)

Shorter than
tin-based

stabilizers

Shorter than tin-
based stabilizers

N/A (Typically used at
1.6:0.4 ratio)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s1904512?utm_src=pdf-body
https://www.smolecule.com/products/s1904512?utm_src=pdf-interest
https://www.degruyterbrill.com/document/doi/10.1515/epoly-2023-0029/html
https://www.degruyterbrill.com/document/doi/10.1515/epoly-2023-0029/html
https://www.smolecule.com/products/s1904512?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The thermal stability and lubricity are superior in three-component systems (e.g., tin neodecanoate + CaSt2

+ ZnSt2 in a 5:4:1 ratio) compared to tin neodecanoate used alone [1].

Experimental Protocols for Assessment

Here are the standard experimental methodologies used in the research to evaluate the thermal stability of

PVC compounds [1].

Sample Preparation

Base Formula: PVC (SG-5 type) 100 phr (parts per hundred resin), plasticizer (DOTP) 10 phr, filler

(CaCO3) 35 phr, lubricant (Fischer-Tropsch wax) 1.5 phr [1].
Mixing: Accurately weigh all components. Mix at high speed for 3 minutes. Pre-plasticize the mixture

in a hot oven at 120°C for 20 minutes, then cool to obtain a dry blend [1].

Congo Red Test (Static Thermal Stability)

Standard: GB/T 2917.1-2002.

Procedure:
Place 3.6 g of the PVC mixture into a test tube.

Position Congo red test paper 2.5 cm above the sample.
Immerse the test tube in a glycerol bath at a constant temperature of 180°C.

Record the time until the test paper turns blue, indicating HCl liberation due to PVC
decomposition.

Perform the test in duplicate and report the average value [1].

Thermal Aging Test

Procedure:

Process the PVC mixture on a two-roll mill for 4 minutes (front roll at 190°C, back roll at 180°C)
to form a 1 mm thick sheet.

Cut the sheet into 15 mm x 15 mm squares.
Place squares in an oven at 190°C.

Observe and record the color changes of the PVC samples every 10 minutes [1].
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Thermogravimetric (TG) Analysis

Instrument: Thermogravimetric Analyzer (e.g., TA Instruments SDT2960).
Parameters:

Atmosphere: Nitrogen.
Flow Rate: 100 mL/min.

Temperature Range: 25°C to 600°C.
Heating Rate: 10°C/min.

Sample Mass: 1 to 10 mg [1].

Research Workflow & Formulation Logic

The following diagrams illustrate the experimental workflow for evaluating thermal stability and the logic

for developing effective stabilizer formulations.
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Performance Evaluation
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Experimental workflow for assessing PVC thermal stability.
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Goal: Improve PVC
Thermal Stability

Baseline: Tin Neodecanoate
as Standalone Stabilizer

Evaluation:
Good effect but high cost

Strategy: Develop
Multi-component System

Add Calcium Stearate
(CaSt2)

Add Zinc Stearate
(ZnSt2)

Optimal 3-Component
Stabilizer Formed

Outcome: Enhanced Stability
at Reduced Cost
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Logic flow for developing multi-component stabilizer formulations.
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Key Research Insights

Synergistic Stabilization: Combining tin neodecanoate with metal soaps like calcium stearate
(CaSt2) and zinc stearate (ZnSt2) creates a synergistic effect, outperforming single-component

stabilizers [1].
Cost Reduction: A primary goal of this research was to find formulations that reduce the application

cost of tin neodecanoate without compromising performance [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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